![molecular formula C9H10N2S2 B453956 4-(5-Ethyl-thiophen-2-yl)-thiazol-2-ylamine CAS No. 524932-70-5](/img/structure/B453956.png)
4-(5-Ethyl-thiophen-2-yl)-thiazol-2-ylamine
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Description
4-(5-Ethyl-thiophen-2-yl)-thiazol-2-ylamine, also known as ETTA, is an organic compound used in scientific research as a laboratory reagent. It is a heterocyclic amine, meaning it contains both nitrogen and sulfur atoms in its structure. ETTA has been used in a variety of scientific research applications, including in vivo and in vitro studies, and has been found to have a wide range of biological activities.
Scientific Research Applications
1. Synthesis and Anticancer Activity
- A study utilized a similar compound for the synthesis of novel thiazole derivatives, showing promising antitumor activities against MCF-7 tumor cells (Mahmoud et al., 2021).
- Another research developed ethyl 2-[2-substituted-4-(thiophenyl) thiazolyl] acetates, exhibiting anti-inflammatory and analgesic activities, comparable to common drugs like indomethacin and aspirin (Attimarad et al., 2017).
- Compounds with a structure involving thiophene and thiazole moieties have been synthesized, showing significant anti-tumor properties against hepatocellular carcinoma (HepG2) cell lines (Gomha et al., 2016).
2. Antimicrobial Properties
- A series of sulfide and sulfone derivatives of a similar compound demonstrated antimicrobial activity against bacteria and fungi, indicating their potential in fighting microbial infections (Badiger et al., 2013).
3. Molecular Docking Studies and Solvent Effects
- Novel thiophene-benzothiazole derivatives were synthesized, and their properties were studied, including molecular docking to predict binding modes in biological systems and solvent effects on their behavior (Ermiş & Durmuş, 2020).
4. Development of Anticancer Agents
- Pyridine-thiazole hybrid molecules with structures akin to the queried compound showed high antiproliferative activity against various cancer cell lines, suggesting their potential as anticancer agents (Ivasechko et al., 2022).
5. Trypanocidal and Anticancer Activity
- Certain thiazole derivatives were found effective against Trypanosoma brucei, showing potential as trypanocidal agents, and also exhibited anticancer activity in vitro (Holota et al., 2019).
properties
IUPAC Name |
4-(5-ethylthiophen-2-yl)-1,3-thiazol-2-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2S2/c1-2-6-3-4-8(13-6)7-5-12-9(10)11-7/h3-5H,2H2,1H3,(H2,10,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYZHXUUINWLKJY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(S1)C2=CSC(=N2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.